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Compound of Interest

Compound Name: 3,4-Dimethoxybenzonitrile

Cat. No.: B145638

Audience: Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the melting and boiling point data for 3,4-
Dimethoxybenzonitrile (also known as veratronitrile), a key intermediate in organic synthesis.
The document outlines standard experimental protocols for determining these physical
properties and includes workflow visualizations to aid in experimental setup.

Data Presentation: Thermal Properties

The following table summarizes the reported melting point for 3,4-Dimethoxybenzonitrile. It is
important to note that a definitive boiling point at standard atmospheric pressure is not
consistently reported in the cited literature.

Physical Property Value (°C) Source(s)

Melting Point 65.0-71.0 Thermo Fisher Scientific[1]
66 -71 ChemSynthesis[2]

65 - 69 Thermo Scientific Chemicals[3]

Boiling Point Not Available (n/a) ChemSynthesis[2]

Experimental Protocols
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The determination of melting and boiling points are fundamental techniques for assessing the
purity and identity of a compound. The following sections detail the standard methodologies for
these measurements.

Melting Point Determination

The melting point of a crystalline solid is the temperature at which it transitions to a liquid state.
Pure compounds typically exhibit a sharp melting range (0.5-1.0°C), while impurities can cause
a depression and broadening of this range.[4]

Apparatus:

e Melting point apparatus (e.g., Mel-Temp, Thiele tube)

Capillary tubes (sealed at one end)

Thermometer (digital or mercury)

Spatula

Watch glass or porous plate
Procedure:

o Sample Preparation: Place a small amount of 3,4-Dimethoxybenzonitrile on a clean, dry
surface like a watch glass.[5] Finely powder the sample using a spatula.[5][6]

e Capillary Loading: Introduce the powdered sample into the open end of a capillary tube. Tap
the sealed end of the tube gently on a hard surface to pack the solid down.[4][6] A packed
sample height of approximately 3 mm is sufficient.

e Apparatus Setup:

o Attach the capillary tube to the thermometer, ensuring the sample is aligned with the
thermometer bulb.[4][6] This can be done using a small rubber band or by moistening the
thermometer with a suitable liquid like paraffin oil.[5][6]
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o Insert the thermometer and attached capillary into the heating block or oil bath of the
melting point apparatus.[6]

¢ Measurement:

o Rapid Preliminary Test: Heat the sample rapidly to determine an approximate melting
point.

o Accurate Determination: Using a fresh sample, heat rapidly to about 15-20°C below the
approximate melting point. Then, reduce the heating rate to approximately 2°C per minute.

o Record the temperature at which the first drop of liquid appears (T1) and the temperature
at which the entire sample becomes a clear liquid (T2). The melting point range is T1-T2.

Boiling Point Determination (Thiele Tube Method)

The boiling point is the temperature at which a liquid's vapor pressure equals the surrounding
atmospheric pressure.[7][8]

Apparatus:

e Thiele tube

o Small test tube or Durham tube

o Capillary tube (sealed at one end)

e Thermometer

» Heating source (e.g., Bunsen burner)

 Liquid for the heating bath (e.g., mineral oil, concentrated sulfuric acid)[6][9]
Procedure:

o Sample Preparation: Fill the small test tube to about half-full with liquid 3,4-
Dimethoxybenzonitrile.[10]
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o Capillary Insertion: Place a capillary tube into the test tube with the open end down (sealed
end up).[7][10]

e Apparatus Setup:

o Attach the test tube to the thermometer using a rubber band. The bottom of the test tube
should be level with the thermometer bulb.[7][10]

o Insert this assembly into the Thiele tube, which contains the heating liquid. The sample
should be positioned near the middle of the oil bath.[10]

¢ Measurement:

o Gently heat the side arm of the Thiele tube. The shape of the tube promotes convection
currents, ensuring uniform temperature distribution.[7]

o Continue heating until a rapid and continuous stream of bubbles emerges from the lower,
open end of the capillary tube.[9][10]

o Remove the heat source and allow the apparatus to cool slowly.

o Observe the sample carefully. The boiling point is the temperature at which the stream of
bubbles stops and the liquid is drawn back into the capillary tube.[7]

Mandatory Visualizations

The following diagrams illustrate the generalized workflows for the experimental protocols
described above.
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Caption: Workflow for Melting Point Determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Guide: Physicochemical Properties of 3,4-
Dimethoxybenzonitrile]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b145638#3-4-dimethoxybenzonitrile-melting-point-
and-boiling-point-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


http://employees.oneonta.edu/knauerbr/chem226/226expts/226_expt01_pro.pdf
https://davjalandhar.com/dbt/chemistry/SOP%20LabManuals/B.Sc.%20SEM%20I.pdf
http://vijaynazare.weebly.com/uploads/1/1/2/4/11245229/melting_boiling.pdf
https://pubchem.ncbi.nlm.nih.gov/ptable/boiling-point/
https://www.youtube.com/watch?v=J9Zmjs1EAWc
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
https://www.benchchem.com/product/b145638#3-4-dimethoxybenzonitrile-melting-point-and-boiling-point-data
https://www.benchchem.com/product/b145638#3-4-dimethoxybenzonitrile-melting-point-and-boiling-point-data
https://www.benchchem.com/product/b145638#3-4-dimethoxybenzonitrile-melting-point-and-boiling-point-data
https://www.benchchem.com/product/b145638#3-4-dimethoxybenzonitrile-melting-point-and-boiling-point-data
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b145638?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b145638?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

